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Compound of Interest

Compound Name: 3-Ethyl-3-methylhexane

Cat. No.: B13421731 Get Quote

An In-Depth Technical Guide to 3-Ethyl-3-methylhexane (CAS: 3074-76-8)

Abstract
This technical guide provides a comprehensive overview of 3-Ethyl-3-methylhexane (CAS

Number: 3074-76-8), a branched-chain alkane. The document delineates its fundamental

chemical and physical properties, spectroscopic signature, synthesis methodologies, and

principal applications. Furthermore, it addresses critical safety and handling protocols essential

for laboratory and industrial settings. This guide is intended for researchers, chemists, and

professionals in the fields of drug development, petrochemistry, and analytical sciences who

require a detailed understanding of this compound for use as a reference standard or as a

subject of study in hydrocarbon chemistry.

Chemical Identity and Molecular Structure
3-Ethyl-3-methylhexane is a saturated hydrocarbon with the molecular formula C₉H₂₀.[1][2][3]

[4] According to IUPAC nomenclature, the name designates a six-carbon (hexane) backbone,

with both an ethyl (-CH₂CH₃) and a methyl (-CH₃) group attached to the third carbon atom.[5][6]

This substitution pattern results in a tertiary carbon at the C3 position, contributing to the

molecule's branched nature. The structure lacks a chiral center as the third carbon is not

bonded to four distinct groups.[5]
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IUPAC Name: 3-Ethyl-3-methylhexane[7]

Synonyms: 3-Methyl-3-ethylhexane[1][4]

CAS Number: 3074-76-8[2][3][4][8]

Molecular Formula: C₉H₂₀[1][2][3][4]

Molecular Weight: 128.26 g/mol [4][5][7]

SMILES: CCCC(C)(CC)CC[1][7][9]

InChI Key: CYWROHZCELEGSE-UHFFFAOYSA-N[3][4][5][8]

Caption: Molecular structure of 3-Ethyl-3-methylhexane.

Physicochemical Properties
3-Ethyl-3-methylhexane is a colorless liquid under standard conditions.[1] Its branched

structure influences its physical properties; for instance, it has a higher boiling point than

straight-chain alkanes of a similar molecular weight due to reduced surface area for

intermolecular interactions.[1] As a nonpolar alkane, it is insoluble in water but soluble in

various organic solvents.[1]
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Property Value Source(s)

Molecular Weight 128.26 g/mol [4][5][7]

Boiling Point 140.7 °C at 760 mmHg [2][8]

Melting Point -112.99 °C [2]

Density 0.724 g/cm³ [2][8]

Refractive Index 1.4120 [2]

Vapor Pressure 7.56 mmHg at 25 °C [2]

Flash Point 29.2 °C [2][8]

logP (Octanol/Water) 4.7 (XLogP3) [2][7][9]

Water Solubility Insoluble [1]

Spectroscopic Profile
Spectroscopic data is crucial for the unambiguous identification and characterization of 3-
Ethyl-3-methylhexane.

Mass Spectrometry (MS)
The electron ionization mass spectrum of 3-Ethyl-3-methylhexane is available through the

NIST Chemistry WebBook.[4][10][11] The fragmentation pattern is characteristic of branched

alkanes, typically showing significant peaks resulting from the loss of alkyl fragments. The

molecular ion peak (m/z = 128) may be of low intensity, as is common for highly branched

alkanes.

Infrared (IR) Spectroscopy
The IR spectrum of 3-Ethyl-3-methylhexane in the vapor phase is characterized by

absorptions typical of alkanes.[7] Key features include:

C-H stretching vibrations just below 3000 cm⁻¹
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C-H bending vibrations for methyl (-CH₃) and methylene (-CH₂) groups around 1465 cm⁻¹

and 1375 cm⁻¹.

Synthesis and Reactivity
The synthesis of 3-Ethyl-3-methylhexane can be achieved through established organometallic

reactions. A common and effective method involves the Grignard reaction.

Grignard Synthesis Protocol
This protocol describes the synthesis of 3-Ethyl-3-methylhexane from 3-ethyl-3-chlorohexane

and methylmagnesium bromide.[2]

Step 1: Preparation of Grignard Reagent (Methylmagnesium Bromide)

In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and a

nitrogen inlet, add magnesium turnings.

Add a small crystal of iodine to initiate the reaction.

Slowly add a solution of methyl bromide in anhydrous diethyl ether via the dropping funnel.

The reaction is exothermic and should be controlled by the rate of addition.

Once the magnesium is consumed, the gray solution of methylmagnesium bromide is ready

for the next step.

Step 2: Coupling Reaction

Cool the Grignard reagent in an ice bath.

Slowly add a solution of 3-ethyl-3-chlorohexane in anhydrous diethyl ether to the stirred

Grignard reagent.

After the addition is complete, allow the mixture to warm to room temperature and then reflux

for 1-2 hours to ensure the reaction goes to completion.

Step 3: Workup and Purification
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Cool the reaction mixture and slowly quench by adding a saturated aqueous solution of

ammonium chloride.

Separate the organic layer. Extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent by rotary evaporation.

The crude product can be purified by fractional distillation to yield pure 3-Ethyl-3-
methylhexane.

Step 1: Grignard Reagent Formation

Step 2: Coupling Step 3: Workup & Purification

Mg Turnings CH3Br in EtherInitiate Methylmagnesium BromideExothermic Reaction

Reaction Mixture3-ethyl-3-chlorohexane Slow Addition RefluxCompletion Quench (NH4Cl) Separate Layers Dry (MgSO4) Distill Pure Product

Click to download full resolution via product page

Caption: Grignard synthesis workflow for 3-Ethyl-3-methylhexane.

Applications in Research and Industry
The primary application of 3-Ethyl-3-methylhexane is as a high-purity reference standard in

analytical chemistry, particularly in gas chromatography (GC).[1][9] Its well-defined retention

time on various GC columns makes it a valuable component in complex hydrocarbon mixtures

for calibration and identification purposes, such as in the petrochemical industry.[9] It is also

utilized in fundamental studies of hydrocarbon behavior, including combustion and fuel

properties.[1]

Safety and Handling
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3-Ethyl-3-methylhexane is classified as a hazardous substance and requires careful handling.

Physical Hazards: It is a highly flammable liquid and vapor (Flam. Liq. 2, H225).[12][13]

Keep away from heat, sparks, open flames, and other ignition sources.[12][14]

Health Hazards:

May be fatal if swallowed and enters airways (Asp. Tox. 1, H304).[12][13][14] Do NOT

induce vomiting if swallowed; immediately call a poison center or doctor.[12][14]

Causes skin irritation (Skin Irrit. 2, H315).[12][13]

May cause drowsiness or dizziness (STOT SE 3, H336).[12][13]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects (Aquatic Chronic 1,

H410).[12][13] Avoid release to the environment.[15]

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.

Eye Protection: Use safety glasses or goggles.

Clothing: Wear protective clothing.

Handling: Use in a well-ventilated area or under a fume hood.[14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13421731#3-ethyl-3-methylhexane-cas-number-
3074-76-8-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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